Cas no 83962-20-3 (Carbamodithioic acid,ethyl-, butyl ester (9CI))

• Product Name: Carbamodithioic acid,ethyl-, butyl ester (9CI)
• CAS No: 83962-20-3
• MF: C₇H₁₅NS₂
• MW: 177.330699205399
• CID: 731043
• PubChem ID: 19991895
• Update Time: 2025-04-19

Carbamodithioic acid,ethyl-, butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,ethyl-, butyl ester (9CI)
• butyl ethyldithiocarbamate
• butyl N-ethylcarbamodithioate
• EINECS 281-488-4
• 83962-20-3
• SCHEMBL9180183
• NS00060036
• Butyl hydrogen ethylcarbonodithioimidate
• DTXSID901004175

• Inchi： 1S/C7H15NS2/c1-3-5-6-10-7(9)8-4-2/h3-6H2,1-2H3,(H,8,9)
• InChI Key： YSMHAOJOUCBJNV-UHFFFAOYSA-N
• SMILES： S(C(NCC)=S)CCCC

Computed Properties

• Exact Mass: 237.073144
• Monoisotopic Mass: 237.073144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 2.7

Experimental Properties

• Density: 1.031
• Boiling Point: 240°C at 760 mmHg
• Flash Point: 99°C
• Refractive Index: 1.533